Cas no 2138058-14-5 (2-butylimidazo1,2-apyridine-7-carboxylic acid)

• Product Name: 2-butylimidazo1,2-apyridine-7-carboxylic acid
• CAS No: 2138058-14-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5895478
• PubChem ID: 165501214
• Update Time: 2025-05-24

2-butylimidazo1,2-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-butylimidazo1,2-apyridine-7-carboxylic acid
• 2138058-14-5
• EN300-1197858
• 2-butylimidazo[1,2-a]pyridine-7-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-2-3-4-10-8-14-6-5-9(12(15)16)7-11(14)13-10/h5-8H,2-4H2,1H3,(H,15,16)
• InChI Key： QHIBWHFEJQHRBG-UHFFFAOYSA-N
• SMILES： OC(C1C=CN2C=C(CCCC)N=C2C=1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-butylimidazo1,2-apyridine-7-carboxylic acid

Professional Introduction to 2-Butylimidazo1,2-apyridine-7-carboxylic Acid (CAS No. 2138058-14-5)

2-Butylimidazo1,2-apyridine-7-carboxylic acid, a compound with the chemical identifier CAS No. 2138058-14-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of 2-butylimidazo1,2-apyridine-7-carboxylic acid incorporates both imidazole and pyridine rings, which are well-documented for their role in modulating various biological pathways.

The imidazole ring, characterized by its five-membered aromatic structure containing two nitrogen atoms, is a pivotal moiety in many bioactive molecules. Its presence in 2-butylimidazo1,2-apyridine-7-carboxylic acid contributes to its potential interaction with biological targets such as enzymes and receptors. Specifically, the imidazole core is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making it a valuable scaffold for drug discovery. The pyridine ring, on the other hand, enhances the compound's solubility and bioavailability, which are critical factors in determining its pharmacokinetic profile.

Recent research has highlighted the significance of heterocyclic compounds in developing novel therapeutic agents. The combination of an imidazole ring with a pyridine moiety in 2-butylimidazo1,2-apyridine-7-carboxylic acid has been explored for its potential in addressing various diseases. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases and enzymes involved in cancer progression. These findings underscore the importance of further investigating the pharmacological properties of 2-butylimidazo1,2-apyridine-7-carboxylic acid and its derivatives.

The carboxylic acid functional group at the 7-position of the pyridine ring in 2-butylimidazo1,2-apyridine-7-carboxylic acid introduces additional versatility to the molecule. This group can participate in various chemical reactions, such as esterification or amidation, allowing for the synthesis of a wide range of analogs with tailored biological activities. Such modifications are crucial for optimizing drug candidates and enhancing their therapeutic efficacy.

In the context of drug development, 2-butylimidazo1,2-apyridine-7-carboxylic acid has been utilized as a key intermediate in synthesizing more complex molecules with targeted pharmacological effects. The compound's structural features make it an attractive candidate for further exploration in medicinal chemistry. Researchers have leveraged its scaffold to develop novel inhibitors that modulate critical biological pathways involved in diseases such as diabetes, neurodegenerative disorders, and infectious diseases.

The synthesis of 2-butylimidazo1,2-apyridine-7-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazole-pyridine core. Subsequent functionalization steps introduce the butyl group and the carboxylic acid moiety at strategic positions within the molecule. These synthetic strategies underscore the compound's accessibility for further derivatization and study.

One of the most compelling aspects of 2-butylimidazo1,2-apyridine-7-carboxylic acid is its potential as a lead compound for drug discovery. Its unique structural features offer multiple opportunities for optimization through structure-based drug design approaches. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity. This iterative process is essential for developing safe and effective therapeutic agents.

The pharmacological profile of 2-butylimidazo1,2-apyridine-7-carboxylic acid has been extensively studied in vitro and in vivo models. Preliminary findings suggest that it exhibits promising activity against various disease targets. For example, preclinical studies have shown that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

The development of new drugs is a complex process that requires rigorous testing to ensure safety and efficacy. 2-butylimidazo1,2-apyridine-7-carboxylic acid represents an early but promising step in this journey. As research continues to uncover its full potential, it is likely to play a significant role in future therapeutic strategies. The compound's unique combination of structural features makes it a valuable asset for pharmaceutical companies seeking to develop innovative treatments for unmet medical needs.

In conclusion, 2-butylimidazo1,2-apyridine-7-carboxylic acid (CAS No. 2138058-14-5) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its structural features enable interactions with various biological targets, making it an attractive scaffold for drug discovery efforts aimed at treating diverse diseases including cancer and inflammatory disorders. As research progresses, this compound is poised to contribute to advancements in medicinal chemistry and provide new hope for patients worldwide.